Sodium;(2R,4S,5R,6R)-5-acetamido-2-[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate

• CAS No.: 1007117-62-5
• Product Name: Sodium;(2R,4S,5R,6R)-5-acetamido-2-[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• Molecular Formula: C20H30N4O16P • Na
• Molecular Weight: 636.4 g/mol
• IUPAC Name: sodium;(2R,4S,5R,6R)-5-acetamido-2-[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• Standard InChI: InChI=1S/C20H31N4O16P.Na/c1-7(26)22-12-8(27)4-20(18(32)33,39-16(12)13(29)9(28)5-25)40-41(35,36)37-6-10-14(30)15(31)17(38-10)24-3-2-11(21)23-19(24)34;/h2-3,8-10,12-17,25,27-31H,4-6H2,1H3,(H,22,26)(H,32,33)(H,35,36)(H2,21,23,34);/q;+1/p-1/t8-,9+,10+,12+,13+,14+,15+,16+,17+,20+;/m0./s1
• Standard InChIKey: VFRHSOGUONIUOR-HLZBELLTSA-M
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)[O-])OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=NC3=O)N)O)O)O.[Na+]
• SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)[O-])OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=NC3=O)N)O)O)O.[Na+]
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)[O-])OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=NC3=O)N)O)O)O.[Na+]
• Description: CMP-Sialic acid is a form of the sugar N-acetylneuraminic acid (Neu5Ac) O-linked with the nucleotide cytidine-5’-monophosphate (CMP). In vertebrates, it is biosynthesized within the nucleus from CTP and Neu5Ac by CMP-sialic acid synthetases. Sialyltransferases transfer Neu5Ac from CMP-sialic acid to various acceptor substrates, most commonly at terminal positions of the oligosaccharide component of glycoproteins or glycolipids. Sialic acid-containing glycans at the cell surface play important roles in cell interactions and have roles in infection, inflammation, and cancer.
• Synonyms: CMP-Neu5Ac
• Reference: 1.Münster-Kühnel, A.K.,Tiralongo, J.,Krapp, S., et al. Structure and function of vertebrate CMP-sialic acid synthetases. Glycobiology 14(10), 43R-51R (2004).
• PubChem Compound: 11365688
• Last Modified: Dec 01 2021